Cas no 175205-35-3 (2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE)

2-Bromo-4-fluorophenyl isothiocyanate is a versatile organobromine compound used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its reactive isothiocyanate group enables efficient conjugation with amines and other nucleophiles, making it valuable for constructing heterocyclic compounds and functionalized aromatic systems. The presence of both bromine and fluorine substituents enhances its utility in cross-coupling reactions and further derivatization. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and agrochemicals. Proper handling is required due to its lachrymatory properties.

2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE structure

175205-35-3 structure

Product Name:2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE

CAS No:175205-35-3

MF:C₇H₃BrFNS

MW:232.072822809219

MDL:MFCD00276607

CID:92132

PubChem ID:2736332

Update Time:2025-05-28

2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE
- Benzene, 1-bromo-4-fluoro-2-isothiocyanato- (9CI)
- 2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE, TECH
- 2-bromo-5-fluorophenyl isothiocyanate
- 2-bromo-4-fluoro-1-isothiocyanatobenzene
- 2-BroMo-5-fluorophenyl isothiocyanate, tech
- SCHEMBL3367043
- 2-bromanyl-4-fluoranyl-1-isothiocyanato-benzene
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato- (9CI)
- SY073787
- MFCD00673194
- FT-0611454
- 183995-72-4
- 2,2,3,3,4-PENTACHLOROBIPHENYL
- 175205-35-3
- DTXSID20371284
- A811938
- 2-Bromo-4-fluorophenyl isothiocyanate, tech.
- AKOS009159062
- Benzene, 2-bromo-4-fluoro-1-isothiocyanato-
- DB-285313
- DB-044146
- MDL： MFCD00276607
- Inchi： 1S/C7H3BrFNS/c8-6-3-5(9)1-2-7(6)10-4-11/h1-3H
- InChI Key： SSLVXFSUADEZBQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1N=C=S)F

Computed Properties

Exact Mass: 230.91500
Monoisotopic Mass: 230.915
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 44.4A^2

Experimental Properties

Color/Form: White crystals
Density: 1.59
Boiling Point: 287.9°Cat760mmHg
Flash Point: 127.9°C
Refractive Index: 1.604
PSA: 44.45000
LogP: 3.32250
Solubility: Hydrolyzable
Sensitiveness: Stench

2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Security Information

Hazard Statement： Toxic/Stench
Hazardous Material transportation number：2923
Hazard Category Code： 20/21/22
Safety Instruction： S36
Hazardous Material Identification：
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/21/22
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III

2-BROMO-4-FLUOROPHENYL ISOTHIOCYANATE Pricemore >>

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